molecular formula C15H13N3OS2 B2571302 N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-2-(thiophen-3-yl)acetamide CAS No. 2034240-27-0

N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-2-(thiophen-3-yl)acetamide

Cat. No. B2571302
CAS RN: 2034240-27-0
M. Wt: 315.41
InChI Key: JRGGYEVEPSVFMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-2-(thiophen-3-yl)acetamide, also known as TPCA-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound has shown promising results in preclinical studies and is currently being investigated for its clinical efficacy.

Scientific Research Applications

Synthesis and Characterization

  • Novel pyrazole-acetamide derivatives and their Co(II) and Cu(II) coordination complexes have been synthesized, revealing significant antioxidant activity due to various hydrogen bonding interactions in their supramolecular architectures (Chkirate et al., 2019).
  • A study on the synthesis of novel thiazole derivatives bearing the acetamide moiety demonstrated anti-inflammatory activity, highlighting the compound's role in the development of pharmacologically active agents (Sunder & Maleraju, 2013).

Antimicrobial and Antitumor Activities

  • Thiazole derivatives incorporating pyrazole moieties have been synthesized and exhibited significant anti-bacterial and anti-fungal activities, showcasing the compound's potential in antimicrobial applications (Saravanan et al., 2010).
  • Heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide were synthesized, showing high inhibitory effects in antiproliferative activity assays against various cancer cell lines, indicating the compound's utility in antitumor research (Shams et al., 2010).

Structural Studies

  • The crystal structure and characterization of 2-Phenyl-N-(pyrazin-2-yl)acetamide were investigated, providing valuable data for understanding the molecular interactions and properties of related compounds (Nayak et al., 2014).

properties

IUPAC Name

2-thiophen-3-yl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13N3OS2/c19-14(8-11-3-7-20-10-11)18-9-12-15(17-5-4-16-12)13-2-1-6-21-13/h1-7,10H,8-9H2,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRGGYEVEPSVFMF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C2=NC=CN=C2CNC(=O)CC3=CSC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13N3OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-2-(thiophen-3-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.